Cas no 907972-47-8 (1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE)
907972-47-8 structure
Product Name:1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE
CAS No:907972-47-8
MF:C12H16N2O
MW:204.268242835999
CID:995104
PubChem ID:6483906
Update Time:2025-04-20
1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE
- 1-(2,4-dimethylphenyl)piperazin-2-one
- HMS1705C11
- 907972-47-8
- AKOS013891593
- SCHEMBL8307179
- AB37032
-
- Inchi: 1S/C12H16N2O/c1-9-3-4-11(10(2)7-9)14-6-5-13-8-12(14)15/h3-4,7,13H,5-6,8H2,1-2H3
- InChI Key: VENIYOLLLBOHMD-UHFFFAOYSA-N
- SMILES: O=C1CNCCN1C1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 204.12600
- Monoisotopic Mass: 204.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34000
- LogP: 1.63340
1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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